5'-amino-5'-deoxy-2'-O-methyl-5-methyluridine

• IUPAC Name: 1-[(2R,3R,4R,5R)-5-(aminomethyl)-4-hydroxy-3-methoxyoxolan-2-yl]-5-methylpyrimidine-2,4-dione
• InChI: InChI=1S/C11H17N3O5/c1-5-4-14(11(17)13-9(5)16)10-8(18-2)7(15)6(3-12)19-10/h4,6-8,10,15H,3,12H2,1-2H3,(H,13,16,17)/t6-,7-,8-,10-/m1/s1
• InChI Key: PODAXORFJMIGLN-FDDDBJFASA-N
• Canonical SMILES: CC1=CN(C(=O)NC1=O)C2C(C(C(O2)CN)O)OC
• Isomeric SMILES: CC1=CN(C(=O)NC1=O)[C@H]2[C@@H]([C@@H]([C@H](O2)CN)O)OC
• Molecular Formula: C11H17N3O5
• Molecular Weight: 271.27 g/mol

Description

5'-amino-5'-deoxy-2'-O-methyl-5-methyluridine, also known as AMMU, is a modified nucleoside that has been extensively studied due to its potential applications in the field of RNA research. AMMU is a synthetic analog of uridine, which is a naturally occurring nucleoside found in RNA. The modification of the uridine molecule in AMMU makes it a useful tool for studying RNA structure and function.

Scientific Research Applications

Molecular Nutrition & Food Research

Methylglyoxal (MG), a highly reactive alpha-oxoaldehyde, forms advanced glycation end-products in proteins, such as N(delta)-(5-methyl-4-imidazolon-2-yl)-L-ornithine (MG-H1). These compounds are linked to complications in diabetes and neurodegenerative diseases. MG is also found in foodstuffs and beverages and can have degenerative effects on tissues and anticancer activity. MG can be quantified in biological samples using various chromatographic methods (Nemet, Varga-Defterdarović, & Turk, 2006).

Tetrahedron Letters

In a study on nucleophilic substitution, 5-Pivaloyloxymethyluridine and its 2-thio analogue were used as substrates for synthesizing various 5-methyluridines (xm5U) and 5-methyl-2-thiouridines (xm5s2U). This process is essential for creating modified nucleosides, which are crucial in biological and pharmaceutical applications (Bartosik & Leszczynska, 2015).

Organic Letters

2'-O,4'-C-Ethyleneoxy bridged 5-methyluridine (EoNA-T) was synthesized and demonstrated significant stabilization of duplexes with single-stranded RNA and triplexes with double-stranded DNA. This stabilization is crucial for understanding the interactions and stability of nucleic acid structures in various biological contexts (Hari, Morikawa, Ōsawa, & Obika, 2013).

Nucleic Acids Research

The study focused on the synthesis and application of 5'-amino-2',5'-dideoxy analogs of nucleosides, which are highly reactive and useful in genomic applications. These analogs offer insights into nucleoside modifications and their potential applications in genomic sequencing and analysis (Wolfe, Kawate, Belenky, & Stanton, 2002).